Cas no 5146-81-6 (Mls002703716)

• Product name: Mls002703716
• CAS No: 5146-81-6
• MF: C₂₂H₃₀O₄
• MW: 358.4712
• CID: 935374
• PubChem ID: 265807

Mls002703716 Chemical and Physical Properties

Names and Identifiers

• 3,3'-[ethane-1,2-diylbis(oxy)]bis(octahydro-1ah-2,5-methanoindeno[1,2-b]oxirene)
• AC1L6ERN
• AC1Q70P3
• AG-K-27151
• AR-1E8524
• CTK4J4290
• NSC102314
• NSC-102314
• DTXSID50295489
• MLS002703716
• NSC 102314
• 5146-81-6
• SMR001570433
• SCHEMBL13403138
• CHEMBL1884263
• Mls002703716

• Inchi： InChI=1S/C22H30O4/c1(23-15-5-9-3-13(15)19-11(9)7-17-21(19)25-17)2-24-16-6-10-4-14(16)20-12(10)8-18-22(20)26-18/h9-22H,1-8H2
• InChI Key： HRUIRWVQYBQBJX-UHFFFAOYSA-N
• SMILES： C1C2CC(C1C3C2CC4C3O4)OCCOC5CC6CC5C7C6CC8C7O8

Computed Properties

• Exact Mass: 358.2145
• Monoisotopic Mass: 358.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 491.4°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.607
• PSA: 43.52
• LogP: 2.64340